Cas no 2877629-94-0 (3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one)

• Product Name: 3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one
• CAS No: 2877629-94-0
• MF: C₁₈H₁₆ClFN₄O
• MW: 358.797245979309
• CID: 5330257
• PubChem ID: 165435885
• Update Time: 2025-05-24

3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040858402
• F6670-7069
• 3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one
• 2877629-94-0
• 3-(3-Chloro-4-fluorophenyl)-1-[3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidinyl]-1-propanone

• Inchi： 1S/C18H16ClFN4O/c19-14-9-12(4-6-15(14)20)5-7-17(25)23-10-13(11-23)18-22-21-16-3-1-2-8-24(16)18/h1-4,6,8-9,13H,5,7,10-11H2
• InChI Key： XJCOHEOKYXKJBB-UHFFFAOYSA-N
• SMILES： C(N1CC(C2N3C(=NN=2)C=CC=C3)C1)(=O)CCC1=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 358.0996670g/mol
• Monoisotopic Mass: 358.0996670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.40±0.50(Predicted)

Additional information on 3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one

3-(3-Chloro-4-Fluorophenyl)-1-(3-{[1,2,4]Triazolo[4,3-a]Pyridin-3-Yl}Azetidin-1-Yl)Propan-1-One: A Comprehensive Overview

3-(3-Chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one, also known by its CAS registry number 2877629940, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a propanone backbone, which serves as the central framework. Attached to this backbone is a chloro-substituted phenyl group at the 3-position and a fluorine atom at the 4-position. This substitution pattern not only enhances the compound's stability but also contributes to its unique pharmacokinetic properties. The other end of the propanone is linked to an azetidine ring system, which is further substituted with a triazolopyridine moiety. This combination of structural elements creates a molecule with exceptional bioavailability and target specificity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a variety of methodologies, including multipotent coupling reactions and ring-closing metathesis, to construct the complex architecture of this molecule. These methods have not only improved the yield but also minimized the use of hazardous reagents, aligning with green chemistry principles.

The pharmacological profile of 3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)propan-1-one has been extensively studied in preclinical models. It exhibits potent activity against various disease targets, including cancer and inflammatory conditions. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and inflammation. These findings have positioned the compound as a promising candidate for drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in diagnostic applications. Its ability to act as a fluorescent probe has been leveraged in imaging techniques, providing insights into cellular processes at the molecular level. This dual functionality underscores the versatility of the compound in both therapeutic and diagnostic realms.

The safety profile of CAS No. 2877629940 has been evaluated through rigorous toxicological studies. These studies have revealed that the compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical investigation. Ongoing trials are focusing on optimizing dosing regimens and assessing long-term safety profiles.

In conclusion, 3-(3-chloro-4-fluorophenyl)-1-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yllpropanone represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological properties and safety profile, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make a substantial impact on healthcare.